molecular formula C16H14ClN3OS B2564958 1-(2-chlorobenzyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one CAS No. 1428348-04-2

1-(2-chlorobenzyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

Cat. No. B2564958
M. Wt: 331.82
InChI Key: GONSAEJEJDKCKO-UHFFFAOYSA-N
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Description

The compound “1-(2-chlorobenzyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one” is a complex organic molecule that contains several functional groups and rings, including a 1,2,4-triazole ring, a thiophene ring, and a cyclopropyl group . The presence of these groups suggests that this compound could have interesting chemical and biological properties.


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, a thiophene ring, and a cyclopropyl group. The 1,2,4-triazole ring is a five-membered ring containing three nitrogen atoms, which can participate in hydrogen bonding and other interactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the 1,2,4-triazole and thiophene rings could influence its solubility, stability, and reactivity .

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing novel triazole compounds and analyzing their structures through various chemical methods, including X-ray diffraction. These studies provide insights into the molecular arrangements and potential for further chemical modifications. For example, Li Fa-qian et al. (2005) synthesized compounds with triazole and thioamide groups, analyzing their structures and highlighting potential weak intermolecular interactions stabilizing the crystal structure (Li Fa-qian et al., 2005).

Biological Activities

Triazole derivatives exhibit a range of biological activities, including antifungal and plant growth regulating properties. The research by Li Fa-qian et al. (2005) on novel triazole compounds containing thioamide groups showed that these compounds have notable antifungal activities and can influence plant growth (Li Fa-qian et al., 2005). These findings suggest potential agricultural applications, such as developing new fungicides or plant growth regulators.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, mechanism of action, and biological activities. This could potentially lead to the development of new drugs or other useful compounds .

properties

IUPAC Name

2-[(2-chlorophenyl)methyl]-4-cyclopropyl-5-thiophen-2-yl-1,2,4-triazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14ClN3OS/c17-13-5-2-1-4-11(13)10-19-16(21)20(12-7-8-12)15(18-19)14-6-3-9-22-14/h1-6,9,12H,7-8,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GONSAEJEJDKCKO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C(=NN(C2=O)CC3=CC=CC=C3Cl)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-chlorobenzyl)-4-cyclopropyl-3-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

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